Cas no 2877681-78-0 (2-(4-{6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol)

• Product Name: 2-(4-{6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol
• CAS No: 2877681-78-0
• MF: C₁₉H₂₈N₈O
• MW: 384.478622436523
• CID: 5330590
• PubChem ID: 165434232
• Update Time: 2025-11-06

2-(4-{6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2877681-78-0
• F6790-1125
• 2-(4-{6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol
• AKOS040873385
• 4-[6-[4-(6-Methyl-4-pyrimidinyl)-1-piperazinyl]-3-pyridazinyl]-1-piperazineethanol

• Inchi： 1S/C19H28N8O/c1-16-14-19(21-15-20-16)27-10-8-26(9-11-27)18-3-2-17(22-23-18)25-6-4-24(5-7-25)12-13-28/h2-3,14-15,28H,4-13H2,1H3
• InChI Key： UPXUFQZGYXROPO-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(C2=NN=C(N3CCN(C4C=C(C)N=CN=4)CC3)C=C2)CC1

Computed Properties

• Exact Mass: 384.23860755g/mol
• Monoisotopic Mass: 384.23860755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.8Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 685.9±55.0 °C(Predicted)
• pka: 14.96±0.10(Predicted)

Additional information on 2-(4-{6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol

Introduction to 2-(4-{6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol (CAS No. 2877681-78-0)

2-(4-{6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol (CAS No. 2877681-78-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. The compound's structure includes a central piperazine ring linked to a pyridazine and a pyrimidine moiety, which are key functional groups contributing to its biological activity.

The development of 2-(4-{6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol has been driven by the need for more effective and targeted therapies. Recent studies have highlighted its ability to modulate specific receptors and signaling pathways, making it a valuable candidate for further investigation. The compound's mechanism of action involves interactions with G protein-coupled receptors (GPCRs) and ion channels, which are crucial in regulating cellular functions.

In the context of neurological disorders, 2-(4-{6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol has demonstrated potential as a neuroprotective agent. Preclinical studies have shown that it can reduce neuronal damage and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. These findings are supported by its ability to inhibit oxidative stress and promote neurogenesis, key factors in the pathogenesis of these conditions.

Cancer research has also benefited from the study of 2-(4-{6-[4-(6-methylpyrimidin-4-y l)piperazin -1 - yl ]pyrid azine -3 - yl }pi per azine -1 - yl )ethan -1 - ol. The compound has been found to exhibit antiproliferative effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistically, it appears to target multiple signaling pathways involved in cell cycle regulation and apoptosis, thereby inhibiting tumor growth and metastasis.

The pharmacokinetic properties of 2-(4-{6-[4-(6-methylpyrimidin - 4 - yl )pi per azine - 1 - yl ]py rid azine - 3 - yl }pi per azine - 1 - yl )ethan - 1 - ol have been extensively studied to optimize its therapeutic potential. It exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, its low toxicity profile in preclinical models suggests that it may be well-tolerated in humans.

To further validate its therapeutic efficacy, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of 2-(4-{6-[4-(6-methylpyrimidin - 4 - yl )pi per azine - 1 - yl ]py rid azine - 3 - yl }pi per azine - 1 - yl )ethan - 1 - ol in patients with various diseases. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-(4-{6-[4-(6-methylpyrimidin - 4 - yl )pi per azine - 1 - yl ]py rid azine - 3 - yl }pi per azine - 1 - yl )ethan - 1 - ol (CAS No. 2877681-78-0) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and biological activity make it an attractive target for further research and development in the fields of neurology and oncology. As more data from ongoing clinical trials become available, the full potential of this compound will likely be realized.